2-(naphthalen-1-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-naphthalen-1-yl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C20H15N3OS/c24-18(13-16-11-6-10-14-7-4-5-12-17(14)16)21-20-23-22-19(25-20)15-8-2-1-3-9-15/h1-12H,13H2,(H,21,23,24)
• InChI Key: UMDUWULPSDRCTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(S2)NC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H15N3OS
• Molecular Weight: 345.4 g/mol

Description

2-(naphthalen-1-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has been widely studied for its various applications in scientific research. This compound is also known as NPTA and has been synthesized using various methods. NPTA has been shown to have potential applications in the fields of medicine, biology, and chemistry.

Scientific Research Applications

Antiviral Activity

Research has shown that derivatives of naphthalene, including compounds similar to 2-(naphthalen-1-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide, have been synthesized and evaluated for their antiviral activities. A study highlighted the synthesis of naphthalene derivatives showing inhibitory activity against HIV, suggesting potential as a new lead in antiviral agent development (Hamad et al., 2010). Another research effort involved a detailed density functional theory study of acetamide derivatives, including similar structures, which were studied as potential anti-HIV drugs, focusing on their molecular properties and interactions (Oftadeh et al., 2013).

Anticancer Properties

Compounds bearing the naphthalene motif have been explored for their anticancer properties. A notable study synthesized novel naphthalene-1-yl acetamide derivatives and evaluated their anti-Parkinson's activity, which also implied potential antioxidant properties that could be beneficial in cancer treatment contexts (Gomathy et al., 2012). Additionally, thiazole and thiadiazole derivatives, structurally related to the compound of interest, demonstrated significant anticancer activity against various cancer cell lines, highlighting their potential as anticancer agents (Ekrek et al., 2022).

Anti-inflammatory and Analgesic Effects

Research into heterocyclic derivatives, including structures similar to 2-(naphthalen-1-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide, has indicated their potential for anti-inflammatory and analgesic actions. A study on novel derivatives demonstrated their effectiveness in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions, suggesting a broad pharmacological potential (Faheem, 2018).